Cas no 861-83-6 (Methyl Allocholate)
Methyl Allocholate structure
Product Name:Methyl Allocholate
CAS No:861-83-6
MF:C25H42O5
MW:422.597988605499
CID:2029194
PubChem ID:12721705
Update Time:2025-04-21
Methyl Allocholate Chemical and Physical Properties
Names and Identifiers
-
- 3alpha,7alpha,12alpha-trihydroxy-(5alpha)-cholan-24-oic acid methyl ester
- Methylallocholat
- Methyl Allocholate
- AKOS032430576
- methyl (4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
- 3alpha,7alpha,12alpha-Trihydroxy-5alpha-cholan-24-oic acid Methyl ester
- DLYVTEULDNMQAR-ALWRDVSSSA-N
- Q63392655
- allo-Cholanic (5.alpha.) acid, methyl ester
- 861-83-6
-
- Inchi： 1S/C25H42O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-21,23,26-28H,5-13H2,1-4H3
- InChI Key： DLYVTEULDNMQAR-UHFFFAOYSA-N
- SMILES： COC(CCC(C1C2(C(C3C(CC2O)C2(C(CC(CC2)O)CC3O)C)CC1)C)C)=O
Computed Properties
- Exact Mass: 422.30322444Da
- Monoisotopic Mass: 422.30322444Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 87Ų
Methyl Allocholate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M285070-10mg |
Methyl Allocholate |
861-83-6 | 10mg |
$236.00 | 2023-05-18 | ||
| TRC | M285070-100mg |
Methyl Allocholate |
861-83-6 | 100mg |
$1860.00 | 2023-05-18 |
Methyl Allocholate Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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